Methanone, (4-(ethoxymethyl)phenyl)phenyl-

• CAS No.: 71850-73-2
• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol
• IUPAC Name: [4-(ethoxymethyl)phenyl]-phenylmethanone
• InChI: InChI=1S/C16H16O2/c1-2-18-12-13-8-10-15(11-9-13)16(17)14-6-4-3-5-7-14/h3-11H,2,12H2,1H3
• InChI Key: BOKVHSQSGCOCNG-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Description

Methanone, (4-(ethoxymethyl)phenyl)phenyl- is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1 liter of absolute ethyl alcohol was added 80 grams (1.2 moles) of 85% potassium hydroxide pellets with mechanical stirring. The amount of 115 grams (0.5 moles) of 4-(chloromethyl)benzophenone was added to the resulting warm solution. The reaction mixture was refluxed for three hours, filtered with suction, and concentrated. Water was added and the lower oily layer was separated and distilled to provide 102 grams (84% yield) of 4-(ethoxymethyl)benzophenone. Infrared analysis revealed the presence of a carbonyl band at 1660 cm-1. Ultraviolet analysis revealed λ max (ε) of 256 nanometers (18,360). Proton nuclear magnetic resonance analysis revealed the following where m is a multiplet, s is a singlet, q is a quartet, t is a triplet and TMS is tetramethylsilane.